Cas no 1343437-16-0 (1-Cyclopropyl-3,3,3-trifluoropropan-1-one)
1-Cyclopropyl-3,3,3-trifluoropropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopropyl-3,3,3-trifluoropropan-1-one
- 1-Cyclopropyl-3,3,3-trifluoropropan-1-one
-
- MDL: MFCD20335959
- Inchi: 1S/C6H7F3O/c7-6(8,9)3-5(10)4-1-2-4/h4H,1-3H2
- InChI Key: BFZARKPIFOUSRN-UHFFFAOYSA-N
- SMILES: FC(CC(C1CC1)=O)(F)F
Computed Properties
- Exact Mass: 152.045
- Monoisotopic Mass: 152.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.1
1-Cyclopropyl-3,3,3-trifluoropropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A858215-1g |
1-Cyclopropyl-3,3,3-trifluoropropan-1-one |
1343437-16-0 | 95% | 1g |
$1714.0 | 2024-04-24 | |
| Enamine | EN300-253979-0.05g |
1-cyclopropyl-3,3,3-trifluoropropan-1-one |
1343437-16-0 | 95% | 0.05g |
$484.0 | 2024-06-19 | |
| Enamine | EN300-253979-0.1g |
1-cyclopropyl-3,3,3-trifluoropropan-1-one |
1343437-16-0 | 95% | 0.1g |
$633.0 | 2024-06-19 | |
| Enamine | EN300-253979-0.25g |
1-cyclopropyl-3,3,3-trifluoropropan-1-one |
1343437-16-0 | 95% | 0.25g |
$905.0 | 2024-06-19 | |
| Enamine | EN300-253979-0.5g |
1-cyclopropyl-3,3,3-trifluoropropan-1-one |
1343437-16-0 | 95% | 0.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-253979-1.0g |
1-cyclopropyl-3,3,3-trifluoropropan-1-one |
1343437-16-0 | 95% | 1.0g |
$1829.0 | 2024-06-19 | |
| Enamine | EN300-253979-2.5g |
1-cyclopropyl-3,3,3-trifluoropropan-1-one |
1343437-16-0 | 95% | 2.5g |
$3585.0 | 2024-06-19 | |
| Enamine | EN300-253979-5.0g |
1-cyclopropyl-3,3,3-trifluoropropan-1-one |
1343437-16-0 | 95% | 5.0g |
$5304.0 | 2024-06-19 | |
| Enamine | EN300-253979-10.0g |
1-cyclopropyl-3,3,3-trifluoropropan-1-one |
1343437-16-0 | 95% | 10.0g |
$7866.0 | 2024-06-19 | |
| Chemenu | CM420208-100mg |
1-cyclopropyl-3,3,3-trifluoropropan-1-one |
1343437-16-0 | 95%+ | 100mg |
$696 | 2023-03-01 |
1-Cyclopropyl-3,3,3-trifluoropropan-1-one Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-Cyclopropyl-3,3,3-trifluoropropan-1-one
Introduction to 1-Cyclopropyl-3,3,3-trifluoropropan-1-one (CAS No. 1343437-16-0)
1-Cyclopropyl-3,3,3-trifluoropropan-1-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1343437-16-0, features a cyclopropyl group attached to a trifluoropropyl moiety, which imparts distinct electronic and steric characteristics. The presence of fluorine atoms enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug development.
The structure of 1-cyclopropyl-3,3,3-trifluoropropan-1-one is characterized by a highly electronegative trifluoromethyl group, which influences the reactivity and binding affinity of the compound. This feature has been exploited in various synthetic pathways to develop novel intermediates for medicinal chemistry. The cyclopropyl ring, on the other hand, introduces rigidity to the molecular framework, which can be beneficial in optimizing binding interactions with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-cyclopropyl-3,3,3-trifluoropropan-1-one with greater accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with enzymes and receptors involved in metabolic pathways. These findings align with the growing interest in fluorinated compounds as they often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.
In the realm of drug discovery, 1-cyclopropyl-3,3,3-trifluoropropan-1-one has been investigated as a key intermediate in the synthesis of bioactive molecules. Its trifluoromethyl group is particularly valuable in enhancing the metabolic stability of drug candidates, thereby extending their half-life and improving therapeutic efficacy. Additionally, the cyclopropyl ring can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity.
The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. The unique combination of structural features in 1-cyclopropyl-3,3,3-trifluoropropan-1-one makes it a versatile building block for creating molecules that can interact selectively with biological targets in pests while minimizing environmental impact.
One of the most compelling aspects of 1-cyclopropyl-3,3,3-trifluoropropan-1-one is its role in enabling innovative synthetic methodologies. Researchers have leveraged its reactivity to develop novel catalytic processes that facilitate the introduction of fluorine atoms into complex molecules. These advancements are crucial for generating new chemical entities with improved pharmacological properties.
The future prospects of 1-cyclopropyl-3,3,3-trifluoropropan-1-one are further illuminated by recent studies exploring its derivatives. By modifying its structural framework, scientists aim to enhance its biological activity and reduce potential side effects. Such modifications are essential for translating preclinical findings into viable therapeutic agents.
Moreover, the compound's potential in material science cannot be overlooked. The unique electronic properties conferred by fluorine atoms make it an intriguing candidate for developing advanced materials with applications ranging from electronics to coatings. This interdisciplinary approach highlights the broad utility of 1-cyclopropyl-3,3,3-trifluoropropan-1-one beyond traditional pharmaceuticals.
In conclusion, 1-cyclopropyl-3,3,3-trifluoropropan-1-one (CAS No. 1343437-16-0) represents a fascinating molecule with diverse applications across multiple scientific domains. Its structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery、agrochemicals、and materials science. As our understanding of its properties continues to evolve,the potential applications of this compound are likely to expand,further solidifying its importance in modern chemistry.
1343437-16-0 (1-Cyclopropyl-3,3,3-trifluoropropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)